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Compound of Interest

Compound Name: C15H24IN3O3

Cat. No.: B12621583 Get Quote

Disclaimer: A diligent search of scientific literature and chemical databases did not yield a

specific, well-documented compound with the molecular formula C15H24IN3O3. Therefore, this

guide provides a detailed synthesis pathway for a representative and structurally related class

of compounds: 5-iodo-1,4-disubstituted-1,2,3-triazoles. The methodologies, data, and diagrams

presented are based on established chemical principles for this class of molecules and are

intended to serve as a technical guide for researchers, scientists, and drug development

professionals.

Introduction
Iodinated organic compounds, particularly those incorporating heterocyclic scaffolds like

triazoles, are of significant interest in medicinal chemistry and drug development. The carbon-

iodine bond can serve as a versatile synthetic handle for further functionalization through

cross-coupling reactions. Additionally, the introduction of iodine can modulate the

pharmacological properties of a molecule. This guide details a common and efficient method

for the synthesis of 5-iodo-1,2,3-triazoles, which are valuable intermediates in organic

synthesis.

The synthesis of 5-iodo-1,2,3-triazoles is often achieved through a one-pot, three-component

reaction involving a terminal alkyne, an organic azide, and an iodine source, typically catalyzed

by copper(I). This approach, a variation of the Copper(I)-catalyzed Azide-Alkyne Cycloaddition

(CuAAC), provides high regioselectivity and good yields.
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General Synthesis Pathway
The core of this synthesis is a copper(I)-catalyzed cycloaddition reaction. A plausible reaction

scheme involves the in-situ formation of a copper(I) catalyst and an electrophilic iodine species

that mediate the formation of the 5-iodo-1,2,3-triazole from a terminal alkyne and an organic

azide.[1]

A representative synthesis of a 5-iodo-1,2,3-triazole is depicted below:
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Plausible mechanism for 5-iodo-1,2,3-triazole synthesis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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